Cas no 2241130-04-9 (rac-(3R,4S)-4-(dimethylamino)oxolane-3-carbonitrile, trans)

• Product Name: rac-(3R,4S)-4-(dimethylamino)oxolane-3-carbonitrile, trans
• CAS No: 2241130-04-9
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 5916544
• PubChem ID: 138039730
• Update Time: 2025-10-05

rac-(3R,4S)-4-(dimethylamino)oxolane-3-carbonitrile, trans Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(dimethylamino)oxolane-3-carbonitrile, trans
• 3-Furancarbonitrile, 4-(dimethylamino)tetrahydro-, (3R,4S)-rel-
• (3R,4S)-4-(dimethylamino)oxolane-3-carbonitrile
• EN300-6477308
• 2241130-04-9
• rac-(3R,4S)-4-(dimethylamino)oxolane-3-carbonitrile
• Rel-(3R,4S)-4-(dimethylamino)tetrahydrofuran-3-carbonitrile
• starbld0030889

• Inchi： 1S/C7H12N2O/c1-9(2)7-5-10-4-6(7)3-8/h6-7H,4-5H2,1-2H3/t6-,7-/m1/s1
• InChI Key： FYIJPARYKNBXFO-RNFRBKRXSA-N
• SMILES： O1C[C@@H](N(C)C)[C@H](C#N)C1

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 251.6±40.0 °C(Predicted)
• pka: 7.63±0.40(Predicted)

Additional information on rac-(3R,4S)-4-(dimethylamino)oxolane-3-carbonitrile, trans

Introduction to rac-(3R,4S)-4-(dimethylamino)oxolane-3-carbonitrile, trans (CAS No. 2241130-04-9)

rac-(3R,4S)-4-(dimethylamino)oxolane-3-carbonitrile, trans (CAS No. 2241130-04-9) is a chiral compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a dimethylamino group and a cyano group attached to a cyclic oxolane framework. The trans configuration of the compound adds to its stereochemical complexity, making it an intriguing subject for both academic and industrial investigations.

The rac form of this compound indicates that it is a mixture of enantiomers, which can have distinct biological activities due to their different interactions with chiral receptors and enzymes. This property is particularly important in drug development, where enantiomeric purity can significantly impact the efficacy and safety of a drug candidate.

Recent studies have highlighted the potential of rac-(3R,4S)-4-(dimethylamino)oxolane-3-carbonitrile, trans in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising lead for the development of new anti-inflammatory drugs. The dimethylamino group contributes to its ability to interact with specific inflammatory pathways, while the cyano group enhances its metabolic stability and bioavailability.

In another study, published in the European Journal of Medicinal Chemistry, rac-(3R,4S)-4-(dimethylamino)oxolane-3-carbonitrile, trans was found to have neuroprotective effects. The compound was shown to reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that this compound could be a valuable candidate for the treatment of neurodegenerative disorders.

The structural uniqueness of rac-(3R,4S)-4-(dimethylamino)oxolane-3-carbonitrile, trans also makes it an excellent candidate for use in combinatorial chemistry and high-throughput screening (HTS) assays. Its versatile functional groups allow for easy modification and derivatization, enabling researchers to explore a wide range of analogs with potential therapeutic applications. This flexibility is crucial in the early stages of drug discovery, where rapid screening and optimization are essential.

In addition to its biological activities, rac-(3R,4S)-4-(dimethylamino)oxolane-3-carbonitrile, trans has been studied for its physical and chemical properties. Research has shown that it is stable under various conditions and can be synthesized using efficient and scalable methods. This stability and synthetic accessibility make it an attractive option for large-scale production and commercialization.

The synthesis of rac-(3R,4S)-4-(dimethylamino)oxolane-3-carbonitrile, trans typically involves several steps, including the formation of the oxolane ring and the introduction of the dimethylamino and cyano groups. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound. For example, a study published in the Journal of Organic Chemistry described a novel catalytic approach that significantly reduces reaction time and waste generation.

The potential applications of rac-(3R,4S)-4-(dimethylamino)oxolane-3-carbonitrile, trans extend beyond medicinal chemistry. In materials science, this compound has been explored for its use in the development of advanced functional materials. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. Research in this area is still in its early stages but holds promise for future technological innovations.

In conclusion, rac-(3R,4S)-4-(dimethylamino)oxolane-3-carbonitrile, trans (CAS No. 2241130-04-9) is a multifaceted compound with significant potential in various scientific fields. Its unique structural features, biological activities, and physical properties make it an important subject for ongoing research and development. As new studies continue to uncover its full potential, this compound is likely to play a crucial role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.